Cas no 16828-36-7 (meso-Tetrakis(4-chlorophenyl)porphyrin-Cu(II))

• Product Name: meso-Tetrakis(4-chlorophenyl)porphyrin-Cu(II)
• CAS No: 16828-36-7
• MDL: MFCD31537209
• CID: 1057827
• Update Time: 2025-05-24

meso-Tetrakis(4-chlorophenyl)porphyrin-Cu(II) Chemical and Physical Properties

Names and Identifiers

• meso-Tetrakis(4-chlorophenyl)porphyrin-Cu(II)
• Tetrakis(4-chlorophenyl)porphyrinatocopper
• Tetra (4-chlorophenyl) porphinatocupper, 97%
• 5,10,15,20-tetra-p-chlorophenylporphyrinato copper(II)
• 5,10,15,20-Tetrakis(4-chlorophenyl)porphyrin copper(II)
• meso-Tetra-(4-chlorophenyl)-porphyrin-Cu(II)

• MDL： MFCD31537209
• Inchi： 1S/C44H24Cl4N4.Cu/c45-29-9-1-25(2-10-29)41-33-17-19-35(49-33)42(26-3-11-30(46)12-4-26)37-21-23-39(51-37)44(28-7-15-32(48)16-8-28)40-24-22-38(52-40)43(36-20-18-34(41)50-36)27-5-13-31(47)14-6-27;/h1-24H;/q-2;+2/b41-33-,41-34-,42-35-,42-37-,43-36-,43-38-,44-39-,44-40-;
• InChI Key： VQAOAJVSUJOMBR-DAJBKUBHSA-N
• SMILES： ClC1C=CC(C2=C3C=CC4C(C5C=CC(Cl)=CC=5)=C5C=CC6=C(C7C=CC(Cl)=CC=7)C7C=CC8=C(C9C=CC(Cl)=CC=9)C9=CC=C2[N-]9[Cu+2](N=78)([N-]56)N3=4)=CC=1

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Vapor Pressure: No data available

meso-Tetrakis(4-chlorophenyl)porphyrin-Cu(II) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on meso-Tetrakis(4-chlorophenyl)porphyrin-Cu(II)

Meso-Tetrakis(4-chlorophenyl)porphyrin-Cu(II): A Comprehensive Overview

Meso-Tetrakis(4-chlorophenyl)porphyrin-Cu(II) (CAS No. 16828-36-7) is a copper(II) complex of a porphyrin derivative, specifically a meso-tetrakis(4-chlorophenyl)porphyrin. This compound has garnered significant attention in the fields of chemistry, biology, and materials science due to its unique properties and potential applications. This article provides a detailed overview of Meso-Tetrakis(4-chlorophenyl)porphyrin-Cu(II), including its chemical structure, synthesis methods, spectroscopic properties, and recent advancements in its applications.

Chemical Structure and Synthesis

Meso-Tetrakis(4-chlorophenyl)porphyrin-Cu(II) is a coordination complex where a central copper(II) ion is coordinated to a porphyrin ligand. The porphyrin ligand itself is a macrocyclic compound with four pyrrole rings connected through methine bridges. The meso positions of the porphyrin are substituted with 4-chlorophenyl groups, which impart specific electronic and steric properties to the molecule. The synthesis of Meso-Tetrakis(4-chlorophenyl)porphyrin-Cu(II) typically involves the condensation of pyrrole with 4-chlorobenzaldehyde to form the free base porphyrin, followed by metalation with copper(II) salts.

Spectroscopic Properties

The spectroscopic properties of Meso-Tetrakis(4-chlorophenyl)porphyrin-Cu(II) are of great interest due to their potential applications in various fields. UV-Visible spectroscopy reveals strong absorption bands in the visible region, characteristic of porphyrins. The Soret band, typically around 400 nm, and the Q bands, around 550 nm and 650 nm, are prominent features. These bands are influenced by the electronic environment provided by the 4-chlorophenyl substituents and the central copper ion. Fluorescence spectroscopy shows that Meso-Tetrakis(4-chlorophenyl)porphyrin-Cu(II) exhibits low fluorescence quantum yields due to the quenching effect of the copper ion.

Applications in Photodynamic Therapy (PDT)

One of the most promising applications of Meso-Tetrakis(4-chlorophenyl)porphyrin-Cu(II) is in photodynamic therapy (PDT), a non-invasive treatment for cancer and other diseases. In PDT, photosensitizers like Meso-Tetrakis(4-chlorophenyl)porphyrin-Cu(II) are used to generate reactive oxygen species (ROS) upon light activation. These ROS can induce cell death in targeted tissues. Recent studies have shown that Meso-Tetrakis(4-chlorophenyl)porphyrin-Cu(II) exhibits high photostability and selective accumulation in tumor cells, making it an attractive candidate for PDT.

Catalytic Applications

Beyond its use in PDT, Meso-Tetrakis(4-chlorophenyl)porphyrin-Cu(II) has also been explored for its catalytic properties. Copper-porphyrins are known to mimic natural metalloenzymes and can catalyze a variety of reactions, including oxidation, reduction, and C-H bond activation. Recent research has demonstrated that Meso-Tetrakis(4-chlorophenyl)porphyrin-Cu(II) can efficiently catalyze the oxidation of alcohols to aldehydes and ketones under mild conditions. This makes it a valuable catalyst in organic synthesis and industrial processes.

Sensor Applications strong>

The unique optical properties of Meso-Tetrakis(4-chlorophenyl)porphyrin-Cu(II) strong> have led to its use in chemical sensing applications. Porphyrins can undergo significant changes in their absorption and emission spectra upon binding to specific analytes. For example, studies have shown that < strong>Meso-Tetrakis(4-chlorophenyl)porphyrin-Cu(II)< / strong > can be used as a sensitive sensor for detecting heavy metals such as lead and mercury. The binding of these metals to the porphyrin causes shifts in the Soret band and Q bands, which can be monitored spectrophotometrically. p > < p >< strong >Environmental Applications< / strong > p > < p >In addition to its medical and catalytic applications ,< strong >Meso-Tetrakis ( 4 - chlorophenyl ) porphyrin - Cu ( II )< / strong > has been investigated for its potential use in environmental remediation . Porphyrins , including copper - substituted derivatives , have shown promise in removing pollutants from water and soil . Recent research has demonstrated that< strong >Meso - Tetrakis ( 4 - chlorophenyl ) porphyrin - Cu ( II )< / strong > can effectively adsorb organic pollutants such as dyes and pesticides from aqueous solutions . The high surface area and affinity for organic molecules make it an attractive material for water purification technologies . p > < p >< strong >Conclusion< / strong > p > < p >< strong >Meso - Tetrakis ( 4 - chlorophenyl ) porphyrin - Cu ( II )< / strong > ( CAS No . 16828 - 36 - 7 ) is a versatile compound with a wide range of applications , from photodynamic therapy to catalysis , chemical sensing , and environmental remediation . Its unique chemical structure , spectroscopic properties , and functional versatility make it an important molecule for ongoing research and development . As new methods for synthesis , functionalization , and application continue to emerge ,< strong >Meso - Tetrakis ( 4 - chlorophenyl ) porphyrin - Cu ( II )< / strong > is poised to play an increasingly significant role in various scientific disciplines . p > article > response >